3-(Tris(hexyloxy)silyl)propylamine

• CAS No.: 94277-92-6
• Molecular Formula: C21H47NO3Si
• Molecular Weight: 389.7 g/mol
• IUPAC Name: 3-trihexoxysilylpropan-1-amine
• InChI: InChI=1S/C21H47NO3Si/c1-4-7-10-13-18-23-26(21-16-17-22,24-19-14-11-8-5-2)25-20-15-12-9-6-3/h4-22H2,1-3H3
• InChI Key: AHGOFHPILSLAMS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCO[Si](CCCN)(OCCCCCC)OCCCCCC

Description

3-(Tris(hexyloxy)silyl)propylamine is an organosilicon compound with the molecular formula C21H47NO3Si. It is characterized by the presence of a propylamine group attached to a silicon atom, which is further bonded to three hexyloxy groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Tris(hexyloxy)silyl)propylamine typically involves the reaction of 3-aminopropyltriethoxysilane with hexanol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as hydrochloric acid, to facilitate the substitution of ethoxy groups with hexyloxy groups. The reaction conditions often include refluxing the mixture at elevated temperatures for several hours to ensure complete conversion .

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process where the reactants are fed into a reactor and the product is continuously removed. This method allows for efficient large-scale production while maintaining high purity and yield. The use of advanced purification techniques, such as distillation and chromatography, ensures the removal of any impurities .

Chemical Reactions Analysis

Types of Reactions

3-(Tris(hexyloxy)silyl)propylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanol derivatives.

Reduction: It can be reduced to form silane derivatives.

Substitution: The hexyloxy groups can be substituted with other alkoxy groups or functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides are used for substitution reactions.

Major Products Formed

Oxidation: Silanol derivatives.

Reduction: Silane derivatives.

Substitution: Various alkoxy or functionalized silane derivatives.

Scientific Research Applications

3-(Tris(hexyloxy)silyl)propylamine has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other organosilicon compounds and as a reagent in various organic transformations.

Biology: Employed in the modification of biomolecules and surfaces for enhanced biocompatibility and functionality.

Medicine: Investigated for its potential use in drug delivery systems and as a component in medical devices.

Industry: Utilized in the production of advanced materials, coatings, and adhesives due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-(Tris(hexyloxy)silyl)propylamine involves its ability to form stable bonds with various substrates through its silicon atom. The hexyloxy groups provide hydrophobic properties, while the propylamine group offers reactivity towards nucleophiles and electrophiles. This dual functionality allows the compound to interact with a wide range of molecular targets and pathways, making it versatile in different applications .

Comparison with Similar Compounds

Similar Compounds

3-(Triethoxysilyl)propylamine: Similar structure but with ethoxy groups instead of hexyloxy groups.

3-(Trimethoxysilyl)propylamine: Contains methoxy groups instead of hexyloxy groups.

3-(Tris(trimethylsiloxy)silyl)propylamine: Features trimethylsiloxy groups instead of hexyloxy groups.

Uniqueness

3-(Tris(hexyloxy)silyl)propylamine is unique due to its hexyloxy groups, which provide enhanced hydrophobicity and stability compared to its ethoxy and methoxy counterparts. This makes it particularly useful in applications where moisture resistance and long-term stability are critical .